7-methoxy-2-methyl-1H-indole-3-carboxylic acid
Overview
Description
7-methoxy-2-methyl-1H-indole-3-carboxylic acid (7-MMI) is a synthetic compound derived from the indole family of compounds. It is a white crystalline solid that is soluble in water and other organic solvents. 7-MMI is used in a variety of scientific research applications due to its unique properties. It has been studied for its ability to act as a neurotransmitter, for its effects on the endocannabinoid system, and for its potential in the treatment of various neurological disorders.
Scientific Research Applications
7-methoxy-2-methyl-1H-indole-3-carboxylic acid has been used in a variety of scientific research applications. It has been studied for its ability to act as a neurotransmitter, for its effects on the endocannabinoid system, and for its potential in the treatment of various neurological disorders. It has also been used in studies of the effects of various drugs on the central nervous system, as well as in studies of the effects of various toxins on the body.
Mechanism of Action
Target of Action
It’s known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors . These compounds play a significant role in cell biology and are used for the treatment of various disorders in the human body .
Mode of Action
Indole derivatives are known to interact with their targets, causing various biological changes . For instance, some indole derivatives have shown inhibitory activity against influenza A .
Biochemical Pathways
Indole derivatives are known to impact a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Pharmacokinetics
The pharmacokinetics of a compound can significantly impact its bioavailability .
Result of Action
Indole derivatives are known to have diverse biological activities and have an immeasurable potential to be explored for newer therapeutic possibilities .
Advantages and Limitations for Lab Experiments
7-methoxy-2-methyl-1H-indole-3-carboxylic acid has several advantages for use in laboratory experiments. It is a relatively stable compound, and is easily synthesized from commercially available starting materials. It is also relatively non-toxic and has been found to have a variety of biochemical and physiological effects. However, there are some limitations to its use in laboratory experiments. It is a relatively expensive compound, and its effects on the endocannabinoid system are not yet fully understood.
Future Directions
There are several potential future directions for research on 7-methoxy-2-methyl-1H-indole-3-carboxylic acid. These include further studies of its effects on the endocannabinoid system, as well as its potential in the treatment of various neurological disorders. Additionally, further studies of its effects on the central nervous system could provide insight into the potential therapeutic applications of this compound. Other potential future directions include studies of its effects on other receptors, as well as its potential use in drug delivery systems. Finally, further studies of the biochemical and physiological effects of this compound could provide insight into the potential therapeutic applications of this compound.
Synthesis Methods
7-methoxy-2-methyl-1H-indole-3-carboxylic acid is synthesized via a multi-step process. The first step involves the condensation of indole-3-carboxaldehyde with 4-methoxybenzaldehyde to form 4-methoxy-2-methyl-1H-indole-3-carboxylic acid. This is then oxidized with either chromic acid or potassium permanganate to form this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-methoxy-2-methyl-1H-indole-3-carboxylic acid involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "4-methoxyphenylhydrazine", "2-methyl-2-nitropropane", "Ethyl acetoacetate", "Sodium ethoxide", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Acetic acid", "Sodium bicarbonate", "Sodium chloride", "Water" ], "Reaction": [ "Step 1: Condensation of 4-methoxyphenylhydrazine with ethyl acetoacetate in the presence of sodium ethoxide to form 4-methoxyphenylhydrazone.", "Step 2: Reduction of 4-methoxyphenylhydrazone with 2-methyl-2-nitropropane in the presence of hydrochloric acid to form 7-methoxy-2-methyl-1H-indole.", "Step 3: Oxidation of 7-methoxy-2-methyl-1H-indole with sodium periodate in the presence of acetic acid to form 7-methoxy-2-methyl-1H-indole-3-carboxaldehyde.", "Step 4: Conversion of 7-methoxy-2-methyl-1H-indole-3-carboxaldehyde to 7-methoxy-2-methyl-1H-indole-3-carboxylic acid by treatment with sodium hydroxide and sodium bicarbonate in methanol.", "Step 5: Purification of the product by recrystallization from water and drying to obtain the final product, 7-methoxy-2-methyl-1H-indole-3-carboxylic acid." ] } | |
CAS RN |
354574-21-3 |
Molecular Formula |
C11H11NO3 |
Molecular Weight |
205.21 g/mol |
IUPAC Name |
7-methoxy-2-methyl-1H-indole-3-carboxylic acid |
InChI |
InChI=1S/C11H11NO3/c1-6-9(11(13)14)7-4-3-5-8(15-2)10(7)12-6/h3-5,12H,1-2H3,(H,13,14) |
InChI Key |
ARJNLHYCQMPIAN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C2=C(N1)C(=CC=C2)OC)C(=O)O |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-bromo-2-phenylimidazo[1,2-a]pyridine](/img/structure/B6146774.png)
![methyl 2-[4-bromo-3-(trifluoromethyl)phenyl]acetate](/img/structure/B6146832.png)